VANADYLSULPHATE
VANADYLSULPHATE
Vanadyl sulfate appears as a blue crystalline solid. Very soluble in water. Denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.
Vanadyl sulfate is a vanadium coordination entity and a metal sulfate.
Vanadyl sulfate is a vanadium coordination entity and a metal sulfate.
Brand Name:
Vulcanchem
CAS No.:
16229-43-9
VCID:
VC0096759
InChI:
InChI=1S/H2O4S.O.V/c1-5(2,3)4;;/h(H2,1,2,3,4);;/q;;+2/p-2
SMILES:
[O-]S(=O)(=O)[O-].O=[V+2]
Molecular Formula:
VOSO4
O5SV
O5SV
Molecular Weight:
163.01 g/mol
VANADYLSULPHATE
CAS No.: 16229-43-9
Main Products
VCID: VC0096759
Molecular Formula: VOSO4
O5SV
Molecular Weight: 163.01 g/mol
| CAS No. | 16229-43-9 |
|---|---|
| Product Name | VANADYLSULPHATE |
| Molecular Formula | VOSO4 O5SV |
| Molecular Weight | 163.01 g/mol |
| IUPAC Name | oxovanadium(2+);sulfate |
| Standard InChI | InChI=1S/H2O4S.O.V/c1-5(2,3)4;;/h(H2,1,2,3,4);;/q;;+2/p-2 |
| Standard InChIKey | UUUGYDOQQLOJQA-UHFFFAOYSA-L |
| SMILES | [O-]S(=O)(=O)[O-].O=[V+2] |
| Canonical SMILES | [O-]S(=O)(=O)[O-].O=[V+2] |
| Physical Description | Vanadyl sulfate appears as a blue crystalline solid. Very soluble in water. Denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. |
| Description | Vanadyl sulfate appears as a blue crystalline solid. Very soluble in water. Denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Vanadyl sulfate is a vanadium coordination entity and a metal sulfate. |
| Shelf Life | Stable under recommended storage conditions. /Vanadium(IV) oxide sulfate hydrate/ |
| Solubility | Soluble in wate |
| Synonyms | oxosulfatovanadium(IV) vanadyl sulfate VOSO4 |
| PubChem Compound | 34007 |
| Last Modified | Nov 11 2021 |
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